Cas no 61295-46-3 (Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-3-[(2-methyl-3-furanyl)thio]-)

• Product Name: Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-3-[(2-methyl-3-furanyl)thio]-
• CAS No: 61295-46-3
• MF: C₁₅H₂₀O₂S
• MW: 264.383103370667
• CID: 485405
• PubChem ID: 68136619
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-3-[(2-methyl-3-furanyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-3-[(2-methyl-3-furanyl)thio]-
• 4,7,7-trimethyl-2-(2-methylfuran-3-yl)sulfanylbicyclo[2.2.1]heptan-3-one
• SCHEMBL11818401
• 1,7,7-Trimethyl-3-[(2-methylfuran-3-yl)sulfanyl]bicyclo[2.2.1]heptan-2-one
• 61295-46-3
• DTXSID30738041

• Inchi： 1S/C15H20O2S/c1-9-11(6-8-17-9)18-12-10-5-7-15(4,13(12)16)14(10,2)3/h6,8,10,12H,5,7H2,1-4H3
• InChI Key： JCYWRAXDWWQFEL-UHFFFAOYSA-N
• SMILES： S(C1C=COC=1C)C1C(C2(C)CCC1C2(C)C)=O

Computed Properties

• Exact Mass: 264.1185
• Monoisotopic Mass: 264.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 30.21